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Compound of Interest

Compound Name: Phenyl isobutyrate

Cat. No.: B1583081 Get Quote

An In-depth Technical Guide to Phenyl
Isobutyrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of phenyl isobutyrate. While this compound is documented as a fragrance and

flavoring agent, publicly available literature lacks in-depth studies regarding its specific

biological activities, signaling pathways, and detailed experimental protocols in the context of

drug development. The information presented herein is based on established chemical

databases and supplier information.

Core Chemical Information
Phenyl isobutyrate, also known as isobutyric acid, phenyl ester, is an organic compound with

the chemical formula C₁₀H₁₂O₂.[1] It is recognized for its characteristic odor and is utilized in

the fragrance industry.

Data Presentation: Chemical and Physical Properties

The following table summarizes the key quantitative data for phenyl isobutyrate.
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Property Value Source

CAS Number 20279-29-2 [1][2]

Molecular Weight 164.20 g/mol [1][2][3]

Molecular Formula C₁₀H₁₂O₂ [1][2]

IUPAC Name phenyl 2-methylpropanoate [2][3]

Synonyms

Isobutyric acid, phenyl ester;

Phenyl 2-methylpropanoate;

Phenyl 2-methylpropionate;

Propanoic acid, 2-methyl,

phenyl ester; Phenyl

isobutanoate

[1][2][4]

Experimental Protocols
Detailed experimental protocols for the use of phenyl isobutyrate in biological research or

drug development are not readily available in the public domain. However, a general workflow

for the synthesis of related esters can be conceptualized. The following diagram illustrates a

generalized synthetic pathway. Disclaimer: This is a representative workflow and not a

validated experimental protocol for phenyl isobutyrate.
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Caption: Generalized workflow for the synthesis of phenyl isobutyrate.
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Signaling Pathways and Biological Activity
Currently, there is a notable absence of published research detailing the specific signaling

pathways modulated by phenyl isobutyrate or its broader biological activities beyond its use

as a flavoring and fragrance agent. While related compounds, such as sodium phenylbutyrate,

have been investigated as histone deacetylase (HDAC) inhibitors, it is crucial to note that these

findings cannot be directly extrapolated to phenyl isobutyrate due to differences in their

chemical structures and properties.

The following diagram represents a logical relationship concerning the current state of

knowledge.
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Caption: Knowledge gap in the biological activity of phenyl isobutyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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